molecular formula C6H12N2O8P2 B8376349 Bis-phosphonomethyl-2,5-diketopiperazine

Bis-phosphonomethyl-2,5-diketopiperazine

Cat. No.: B8376349
M. Wt: 302.12 g/mol
InChI Key: ROKAXOISGALEAP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Bis-phosphonomethyl-2,5-diketopiperazine is a useful research compound. Its molecular formula is C6H12N2O8P2 and its molecular weight is 302.12 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C6H12N2O8P2

Molecular Weight

302.12 g/mol

IUPAC Name

[2,5-dioxo-4-(phosphonomethyl)piperazin-1-yl]methylphosphonic acid

InChI

InChI=1S/C6H12N2O8P2/c9-5-1-7(3-17(11,12)13)6(10)2-8(5)4-18(14,15)16/h1-4H2,(H2,11,12,13)(H2,14,15,16)

InChI Key

ROKAXOISGALEAP-UHFFFAOYSA-N

Canonical SMILES

C1C(=O)N(CC(=O)N1CP(=O)(O)O)CP(=O)(O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

In a round-bottom flask equipped with a mechanical stirrer, a thermometer, a condenser 4.00 g (17.2 mmole) N,N′-bis(carboxymethyl)-2,5-diketopiperazine was mixed with 25 ml trifluoromethanesulfonic acid. Subsequently, the reaction mixture was heated to 75° C. and 1.89 g (8.6 mmole) tetraphosphorus hexaoxide was added slowly. Afterwards the reaction mixture was stirred for 16 hour at 75° C. During the addition and during the reaction time the evolution of carbon monoxide was observed. At ambient temperature 30 ml of water was added to the reaction mixture which subsequently was heated to 95° C. for 6 hour. A white solid precipitated that was removed by filtration at ambient temperature (yield: 4.35 g). The solid consisted of N,N′-bis(phosphonomethyl)-2,5-diketopiperazine at 98.9% by weight.
Quantity
4 g
Type
reactant
Reaction Step One
Quantity
25 mL
Type
reactant
Reaction Step One
Quantity
1.89 g
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
Quantity
30 mL
Type
solvent
Reaction Step Four

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